Cas no 6833-82-5 (Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate)

Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate is a versatile trifluoromethyl-substituted pyrazole derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. Its ester functionality allows for further derivatization, enabling the introduction of diverse structural motifs. This compound exhibits high purity and consistent reactivity, ensuring reliable performance in heterocyclic chemistry applications. Its well-defined structure and compatibility with various reaction conditions make it a preferred choice for researchers developing novel therapeutics or crop protection agents. The compound is typically supplied with detailed analytical characterization to support rigorous quality control in synthetic workflows.
Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate structure
6833-82-5 structure
Product Name:Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate
CAS No:6833-82-5
MF:C6H5F3N2O2
MW:194.111311674118
MDL:MFCD09754160
CID:1057097
PubChem ID:3322643
Update Time:2025-05-27

Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate
    • Methyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
    • 3-Methoxycarbonyl-5-trifluormethyl-pyrazol
    • 5-Trifluormethyl-furan-2-carbonsaeurechlorid
    • 5-Trifluormethyl-pyrazol-3-carbonsaeure-methylester
    • 5-trifluoromethyl-furan-2-carbonyl chloride
    • methyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
    • methyl 3-(trifluoromethyl)pyrazole-5-carboxylate
    • UCKDGWZKTSPBOO-UHFFFAOYSA-N
    • SBB073520
    • FCH831028
    • STK301935
    • 7105AJ
    • TRA0071712
    • AK187618
    • SY019712
    • ST45062201
    • AKOS003725943
    • CS-0080451
    • Z3226991267
    • AMY20566
    • PNJDLKWQOMFWJD-UHFFFAOYSA-N
    • EN300-232531
    • AKOS006230046
    • FT-0714046
    • 6833-82-5
    • CS-11408
    • MFCD09754160
    • SCHEMBL19780067
    • Methyl5-(Trifluoromethyl)pyrazole-3-carboxylate
    • SCHEMBL1498628
    • DA-19025
    • MDL： MFCD09754160
    • Inchi： 1S/C6H5F3N2O2/c1-13-5(12)3-2-4(11-10-3)6(7,8)9/h2H,1H3,(H,10,11)
    • InChI Key： UCKDGWZKTSPBOO-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C(=O)OC)=NN1)(F)F

Computed Properties

  • Exact Mass: 194.03000
  • Monoisotopic Mass: 194.03031189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 1.3

Experimental Properties

  • PSA: 54.98000
  • LogP: 1.21510

Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-(Trifluoromethyl)pyrazole-3-carboxylate Pricemore >>

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